1,1/'-(Pentamethylene)bis(1-methylpyrrolidinium)

• CAS No.: 144-44-5
• Product Name: 1,1/'-(Pentamethylene)bis(1-methylpyrrolidinium)
• Molecular Formula: C15H32N2+2
• Molecular Weight: 240.43 g/mol
• IUPAC Name: 1-methyl-1-[5-(1-methylpyrrolidin-1-ium-1-yl)pentyl]pyrrolidin-1-ium
• Standard InChI: InChI=1S/C15H32N2/c1-16(12-6-7-13-16)10-4-3-5-11-17(2)14-8-9-15-17/h3-15H2,1-2H3/q+2
• Standard InChIKey: XSBSKEQEUFOSDD-UHFFFAOYSA-N
• SMILES: C[N+]1(CCCC1)CCCCC[N+]2(CCCC2)C
• Canonical SMILES: C[N+]1(CCCC1)CCCCC[N+]2(CCCC2)C
• Melting Point: 213 °C (tartrate salt); 213°C(tartratesalt)
• Physical Description: Solid
• Description: Pentolinium, also known as ansolysen, belongs to the class of organic compounds known as n-alkylpyrrolidines. N-alkylpyrrolidines are compounds containing a pyrrolidine moiety that is substituted at the N1-position with an alkyl group. Pyrrolidine is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms. Pentolinium is a drug which is used to produce controlled hypotension during surgical procedures and in hypertensive crises. Pentolinium exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pentolinium has been detected in multiple biofluids, such as urine and blood. Within the cell, pentolinium is primarily located in the membrane (predicted from logP).; Pentolinium ion is a dication whose structure comprises a pentane backbone linking two 1-methylpyrrolidinium groups; a nicotinic antagonist used as a ganglionic blocking agent in hypertension. It contains a pyrrolidinium ion.; Pentolinium is a nicotinic antagonist that has been used as a ganglionic blocking agent in hypertension.
• Solubility: 1.16e-05 g/L
• Synonyms: Pentolinium; Pentolinium Tartrate; Pentolonium Tartrate; Tartrate, Pentolinium; Tartrate, Pentolonium
• PubChem Compound: 5850
• Last Modified: Nov 11 2021